Cas no 1279721-67-3 (N-[(4-Bromo-2-thiazolyl)methyl]formamide)

• Product Name: N-[(4-Bromo-2-thiazolyl)methyl]formamide
• CAS No: 1279721-67-3
• MF: C₅H₅BrN₂OS
• MW: 221.074998617172
• MDL: MFCD26403476
• CID: 2126918
• PubChem ID: 86694507
• Update Time: 2025-05-20

N-[(4-Bromo-2-thiazolyl)methyl]formamide Chemical and Physical Properties

Names and Identifiers

• N-((4-bromothiazol-2-yl)methyl)formamide
• N-[(4-Bromo-2-thiazolyl)methyl]formamide
• YJHBNJKFVASWNG-UHFFFAOYSA-N
• Formamide, N-[(4-bromo-2-thiazolyl)methyl]-
• N-[(4-Bromo-1,3-thiazol-2-yl)methyl]formamide
• AKOS037650664
• CS-M3695
• DB-343456
• SCHEMBL1533430
• 1279721-67-3
• CS-15149

• MDL： MFCD26403476
• Inchi： 1S/C5H5BrN2OS/c6-4-2-10-5(8-4)1-7-3-9/h2-3H,1H2,(H,7,9)
• InChI Key： YJHBNJKFVASWNG-UHFFFAOYSA-N
• SMILES： BrC1=CSC(CNC=O)=N1

Computed Properties

• Exact Mass: 219.93060g/mol
• Monoisotopic Mass: 219.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2
• XLogP3: 1.1

Additional information on N-[(4-Bromo-2-thiazolyl)methyl]formamide

N-[(4-Bromo-2-thiazolyl)methyl]formamide (CAS No. 1279721-67-3): A Key Intermediate in Modern Pharmaceutical Synthesis

N-[(4-Bromo-2-thiazolyl)methyl]formamide, identified by its CAS number 1279721-67-3, is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its applications span across multiple domains, including drug discovery, medicinal chemistry, and the development of novel therapeutic agents.

The molecular structure of N-[(4-Bromo-2-thiazolyl)methyl]formamide consists of a formamide moiety linked to a brominated thiazole ring. This configuration imparts distinct chemical properties that make it particularly valuable in synthetic chemistry. The presence of the bromine atom on the thiazole ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. These properties have made it a preferred building block in the construction of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, compounds derived from thiazole scaffolds have shown remarkable promise due to their diverse biological activities. The compound N-[(4-Bromo-2-thiazolyl)methyl]formamide plays a pivotal role in this context, serving as a precursor for synthesizing molecules with potential applications in oncology, infectious diseases, and inflammatory conditions. Its incorporation into drug candidates has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

One of the most compelling aspects of N-[(4-Bromo-2-thiazolyl)methyl]formamide is its utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By leveraging the reactivity of the brominated thiazole ring, researchers have been able to design and synthesize kinase inhibitors with high selectivity and potency. Several studies have demonstrated the efficacy of these inhibitors in vitro and in vivo, highlighting the importance of N-[(4-Bromo-2-thiazolyl)methyl]formamide as a key intermediate.

The pharmaceutical industry has also explored the use of N-[(4-Bromo-2-thiazolyl)methyl]formamide in the development of antiviral agents. Viruses such as HIV and hepatitis C have posed significant challenges to global health, necessitating the discovery of new antiviral drugs. The structural features of this compound have been exploited to create molecules that can inhibit viral replication by targeting essential viral enzymes or proteins. Preliminary results from laboratory studies suggest that derivatives of N-[(4-Bromo-2-thiazolyl)methyl]formamide exhibit promising antiviral activity.

Furthermore, the compound has found applications in the field of medicinal chemistry for designing molecules with anti-inflammatory properties. Inflammation is a hallmark of many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Researchers have utilized N-[(4-Bromo-2-thiazolyl)methyl]formamide as a scaffold to develop novel anti-inflammatory agents that target specific inflammatory pathways. These efforts have resulted in several compounds that show significant therapeutic potential in preclinical models.

The synthesis of N-[(4-Bromo-2-thiazolyl)methyl]formamide itself is an intriguing process that showcases modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed functionalizations are commonly employed to construct its complex structure. These synthetic strategies not only highlight the versatility of the compound but also demonstrate the advancements in organic synthesis that continue to drive innovation in pharmaceutical research.

In conclusion, N-[(4-Bromo-2-thiazolyl)methyl]formamide (CAS No. 1279721-67-3) is a multifaceted compound with far-reaching implications in pharmaceutical science. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and development. As research progresses, it is likely that new applications and derivatives of this compound will emerge, further solidifying its role as a cornerstone in modern medicinal chemistry.